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Compound of Interest

Compound Name: Cartap

Cat. No.: B107815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the recommended use of Cartap
for the control of potato beetles (Leptinotarsa decemlineata), drawing from available scientific

literature and manufacturer guidelines. The information is intended to guide experimental

design and application in a research and development context.

Introduction
Cartap, typically available as Cartap hydrochloride, is a broad-spectrum insecticide derived

from nereistoxin, a natural toxin.[1] It is effective against a range of chewing and sucking insect

pests, including the Colorado potato beetle, a significant defoliator of potato crops.[1][2]

Understanding the appropriate dosage, application timing, and mode of action is critical for its

effective and responsible use in pest management strategies.

Recommended Dosage and Application Rates
The recommended dosage of Cartap for controlling potato beetles can vary depending on the

specific product formulation (e.g., Soluble Powder - SP), the severity of the infestation, and

local agricultural regulations. The following table summarizes recommended application rates

based on available data.
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Product
Formulation

Application
Rate (per
Hectare)

Application
Rate (per 100L
Water)

Maximum
Application
Rate (per
Hectare)

Notes

Cartap

Hydrochloride

50% SP

0.5 - 1.0 kg[1] - -

General

recommendation

for potato

beetles.

Cartap

Hydrochloride

50% SP

1000 g[2] - -

Dosage used in

a field study

demonstrating

high efficacy.[2]

Note: Always consult the specific product label for the most accurate and legally compliant

dosage information for your region.

Experimental Protocols
The following protocols are generalized from standard insecticide efficacy trial methodologies

and can be adapted for laboratory, greenhouse, and field evaluation of Cartap against the

Colorado potato beetle.

Laboratory Bioassay Protocol (Leaf Dip Method)
This protocol is designed to determine the dose-response relationship and calculate lethal

concentration (e.g., LC50) values for Cartap against potato beetle larvae.

Materials:

Cartap hydrochloride (analytical or technical grade)

Distilled water

Surfactant (e.g., Triton X-100)

Potato plants (untreated with insecticides)
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Petri dishes or ventilated containers

Filter paper

Fine paintbrush

Colorado potato beetle larvae (e.g., 2nd or 3rd instar)

Procedure:

Preparation of Test Solutions: Prepare a stock solution of Cartap hydrochloride in distilled

water. From this stock, create a series of serial dilutions to achieve a range of desired

concentrations. Add a non-ionic surfactant (e.g., 0.01% v/v) to each solution to ensure even

leaf coverage. A control solution should be prepared with distilled water and surfactant only.

Leaf Treatment: Excise healthy, similar-sized potato leaves. Dip each leaf into a test solution

for a uniform duration (e.g., 10-20 seconds). Allow the leaves to air dry completely on a

clean, non-absorbent surface.

Experimental Setup: Place a piece of moistened filter paper in the bottom of each petri dish

to maintain humidity. Once dry, place one treated leaf in each dish.

Insect Infestation: Using a fine paintbrush, carefully transfer a known number of potato

beetle larvae (e.g., 10-20) onto the treated leaf in each petri dish.

Incubation: Maintain the petri dishes in a controlled environment chamber with appropriate

temperature (e.g., 25 ± 2°C), humidity (e.g., 60-70% RH), and photoperiod (e.g., 16:8 L:D).

Data Collection: Assess larval mortality at regular intervals (e.g., 24, 48, and 72 hours) after

infestation. Larvae that are unable to move when prodded with a fine brush are considered

dead.

Data Analysis: Correct for control mortality using Abbott's formula. Perform probit analysis or

log-logistic regression to determine the LC50 and LC90 values.

Field Trial Protocol
This protocol outlines a method for evaluating the efficacy of Cartap under field conditions.
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Materials:

Cartap hydrochloride formulation (e.g., 50% SP)

Knapsack sprayer or other suitable application equipment

Plot markers

Data collection sheets

Procedure:

Experimental Design: Establish a randomized complete block design with a minimum of four

replicates per treatment. Include an untreated control plot in each block. Plot size should be

sufficient to minimize spray drift between plots.

Application Timing: Apply Cartap when the majority of the potato beetle population is in the

early larval stages (1st to 3rd instar), as they are generally more susceptible to insecticides.

Spray Preparation and Application: Prepare the Cartap spray solution according to the

desired application rate (e.g., 1000 g/ha).[2] Ensure thorough mixing of the product in water.

Apply the spray uniformly to the potato foliage, ensuring complete coverage.

Data Collection:

Pre-treatment count: Before application, count the number of potato beetle larvae and

adults on a representative number of plants per plot (e.g., 10-20 plants).

Post-treatment counts: Conduct counts at set intervals after application (e.g., 3, 7, and 14

days) to assess the reduction in the beetle population.

Foliage damage assessment: Visually estimate the percentage of defoliation in each plot

at each counting interval.

Data Analysis: Calculate the percentage reduction in the pest population for each treatment

compared to the untreated control. Analyze the data using appropriate statistical methods

(e.g., ANOVA) to determine significant differences between treatments.
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Mode of Action and Signaling Pathway
Cartap acts as a non-competitive blocker of the nicotinic acetylcholine receptor (nAChR)

channel in the insect's central nervous system. This mode of action is distinct from

neonicotinoids, which are nAChR agonists.

The following diagram illustrates the signaling pathway and the action of Cartap.
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Cartap's mode of action on the nAChR.

Experimental Workflow
The following diagram illustrates a typical workflow for conducting an insecticide efficacy trial.
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Workflow for insecticide efficacy testing.

Quantitative Data Summary
The following table presents efficacy data from a field trial of Cartap hydrochloride against

foliage-feeding beetles on potatoes.
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Treatment Dosage (g/ha)
Mean Beetle
Population (per
plant)

% Reduction Over
Control

Cartap hydrochloride

50% SP
1000 0.7 85.41

Untreated Control - 4.8 -

Data adapted from a

field experiment on

foliage feeding

beetles.[2]

Note: While a comprehensive dose-response curve for Cartap on Leptinotarsa decemlineata is

not readily available in the public domain, the provided data demonstrates significant efficacy at

the tested application rate. Further research to establish a detailed dose-response relationship

is recommended.

Conclusion
Cartap hydrochloride is an effective insecticide for the control of potato beetles. For optimal

results, it is recommended to apply Cartap during the early larval stages of the pest. The mode

of action as a nicotinic acetylcholine receptor channel blocker provides an alternative to other

insecticide classes, which can be a valuable component of an integrated pest management

and insecticide resistance management strategy. The provided protocols offer a framework for

the scientific evaluation of Cartap's efficacy and can be adapted to specific research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cartap Hydrochloride - Broad-spectrum systemic insecticide |News|Agripesticide
[agripesticide.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pmhe.in/index.php/pmhe/article/download/213/181/362
https://www.benchchem.com/product/b107815?utm_src=pdf-body
https://www.benchchem.com/product/b107815?utm_src=pdf-body
https://www.benchchem.com/product/b107815?utm_src=pdf-body
https://www.benchchem.com/product/b107815?utm_src=pdf-body
https://www.benchchem.com/product/b107815?utm_src=pdf-custom-synthesis
https://www.agripesticide.com/news/Cartap-Hydrochloride--Broad-spectrum-systemic-insecticide.html
https://www.agripesticide.com/news/Cartap-Hydrochloride--Broad-spectrum-systemic-insecticide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. pmhe.in [pmhe.in]
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Control of Potato Beetles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107815#recommended-dosage-of-cartap-for-
controlling-potato-beetles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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